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Compound of Interest

Compound Name: 2,6-Diethylaniline-15N

Cat. No.: B1355569 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 2,6-Diethylaniline-¹⁵N. The procedures outlined are designed for researchers, scientists, and

drug development professionals to ensure safe handling and regulatory compliance. The stable

isotope-¹⁵N label does not alter the chemical's hazardous properties; therefore, its disposal

protocol is identical to that of unlabeled 2,6-Diethylaniline.

Immediate Safety and Handling Protocol
2,6-Diethylaniline is classified as harmful if swallowed and may cause harm if it comes into

contact with skin.[1][2] All handling and waste management activities must be conducted in a

designated area, preferably within a certified laboratory chemical fume hood.[3]

Personal Protective Equipment (PPE): Before handling the chemical or its waste, ensure the

following PPE is worn:

Gloves: Chemically resistant gloves such as butyl, neoprene, or Viton are recommended.

Nitrile gloves are not recommended for aniline compounds.[3]

Eye Protection: Chemical splash goggles or a face shield are mandatory.[2]

Lab Coat: A fully buttoned lab coat must be worn to prevent skin exposure.[2][3]

Step-by-Step Disposal Procedure
1. Waste Identification and Segregation:
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2,6-Diethylaniline-¹⁵N waste is considered hazardous chemical waste.

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Segregate waste into two categories:

Liquid Waste: Unused or surplus 2,6-Diethylaniline-¹⁵N and solutions containing the

compound.

Solid Waste: Contaminated materials such as pipette tips, gloves, absorbent pads, and

empty containers. Soak up spills with inert absorbent material like sand, silica gel, or

vermiculite and place in a suitable container for disposal.[2][4]

2. Container Selection and Labeling:

Container: Use a chemically compatible container, such as high-density polyethylene

(HDPE) or glass, with a secure, leak-proof closure.[3][5][6] The container must be in good

condition, free from damage or deterioration.[5]

Labeling: All waste containers must be clearly labeled as soon as the first drop of waste is

added. The label must include:

The words "Hazardous Waste".[6]

The full chemical name: "2,6-Diethylaniline-¹⁵N".

The approximate concentration and volume.[6]

The date accumulation started.[6]

Appropriate hazard pictograms (e.g., Harmful).[6]

3. Storage and Accumulation:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation.[7]
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The SAA must be a secure, well-ventilated area away from heat, open flames, or

incompatible materials like strong oxidizing agents and acids.[2][6]

Keep the waste container closed at all times except when adding waste.[7]

Do not accumulate more than 55 gallons of hazardous waste in an SAA.[7][8] Once this limit

is reached, the waste must be removed within three calendar days.[7]

Hazardous waste should be removed from the laboratory every twelve months, even if the

volume limit has not been reached.[7][8]

4. Final Disposal:

Never dispose of 2,6-Diethylaniline-¹⁵N down the drain or in the regular trash.[3]

Contact your institution's EHS department or a certified hazardous waste contractor to

schedule a pickup for the waste.[6]

Provide a complete and accurate description of the waste to the disposal personnel.

The primary disposal method for aniline compounds is typically incineration at an approved

and licensed waste disposal facility.[6][9]

Chemical and Regulatory Data
The following table summarizes key quantitative data for 2,6-Diethylaniline and relevant

regulatory storage limits.
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Property / Regulation Value

Physical Properties

Flash Point 123 °C / 253.4 °F[1][2][10]

Boiling Point 243 - 244.3 °C[1][10]

Melting Point 3 - 4 °C[1][10]

Molecular Formula C₁₀H₁₅N[1][10]

Regulatory Limits (RCRA)

Max. SAA Volume 55 Gallons[7][8]

Max. SAA Storage Time 12 Months[7][8]

Removal Time After Limit 3 Calendar Days[7]

Disposal Workflow Diagram
The diagram below illustrates the decision-making process for the proper handling and

disposal of 2,6-Diethylaniline-¹⁵N waste.
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Waste Generation & Handling

Accumulation Protocol

Disposal & Compliance

Waste Generation
(2,6-Diethylaniline-¹⁵N)

Don Appropriate PPE
(Viton/Neoprene Gloves, Goggles, Lab Coat)

Segregate Waste
(Liquid vs. Solid Contaminated Items)

Select Chemically Compatible Container
(e.g., HDPE)

Affix 'Hazardous Waste' Label
(Contents, Date, Hazards)

Store Container in Designated SAA

Keep Container Securely Closed

Monitor Accumulation Limits
(<55 gal and <12 months)

Schedule Pickup with EHS Department

Waste Transported by
Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6-Diethylaniline-¹⁵N waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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